2-Propenamide, n-[2-(1-b-d-glucopyranosyl-1h-imidazol-4-yl)ethyl]-n-methyl-3-phenyl-,(2e)-

• Molecular Formula: C21H27N3O6
• Molecular Weight: 417.5 g/mol
• IUPAC Name: N-methyl-3-phenyl-N-[2-[1-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]imidazol-4-yl]ethyl]prop-2-enamide
• InChI: InChI=1S/C21H27N3O6/c1-23(17(26)8-7-14-5-3-2-4-6-14)10-9-15-11-24(13-22-15)21-20(29)19(28)18(27)16(12-25)30-21/h2-8,11,13,16,18-21,25,27-29H,9-10,12H2,1H3
• InChI Key: CSFQQZOIHVWGMN-UHFFFAOYSA-N
• SMILES: CN(CCC1=CN(C=N1)C2C(C(C(C(O2)CO)O)O)O)C(=O)C=CC3=CC=CC=C3
• synonyms: casimiroedine

Description

2-Propenamide, n-[2-(1-b-d-glucopyranosyl-1h-imidazol-4-yl)ethyl]-n-methyl-3-phenyl-,(2e)- is a natural product found in Casimiroa edulis with data available.

Scientific Research Applications

Alpha-Glucosidase Inhibitory Activity

Compounds structurally related to 2-Propenamide have demonstrated strong inhibitory activity against alpha-glucosidase. This enzyme plays a crucial role in carbohydrate digestion, and its inhibition can be significant for managing postprandial blood glucose levels in diabetes. One such example is a compound isolated from Cuscuta reflexa, which showed promising alpha-glucosidase inhibitory activity (Anis et al., 2002).

Histone Deacetylase Inhibition for Cancer Therapy

N-hydroxy-3-phenyl-2-propenamides, which are chemically related to 2-Propenamide, have been found to be potent inhibitors of human histone deacetylase (HDAC). These compounds are significant in cancer research as HDAC inhibitors can induce apoptosis in cancer cells. A specific compound, NVP-LAQ824, showed substantial activity in tumor models and entered clinical trials (Remiszewski et al., 2003).

Potential in Synthesizing Heterocyclic Compounds

Studies have shown the potential of related imidazole derivatives in synthesizing various heterocyclic compounds. These compounds, including triazoles and phenazines, have shown promising antiproliferative activities against cancer cell lines. This indicates potential applications in developing new anticancer drugs (Mahran et al., 2015).

Anticonvulsant Properties

Certain imidazole derivatives, akin to 2-Propenamide, have been studied for their anticonvulsant activities. These studies have identified compounds that effectively protect against seizures induced by maximal electroshock, indicating potential therapeutic applications in epilepsy (Aktürk et al., 2002).

Role in Energy Homeostasis and Appetite Regulation

Studies have synthesized ghrelin agonists structurally related to 2-Propenamide. These compounds can stimulate food consumption and induce adiposity in animal models by interacting with the growth hormone secretagogue receptor. This research could contribute to understanding and managing conditions like cachexia and anorexia (Lugar et al., 2004).